methyl 4-fluoro-3-hydroxybutanoate
Description
“Methyl 4-fluoro-3-hydroxybutanoate” is a chemical compound with the IUPAC name “methyl 4-fluoro-3-hydroxybenzoate”. It has a molecular weight of 170.14 . The compound is stored in a dry room at normal temperature and is available in solid form .
Molecular Structure Analysis
The InChI code for “methyl 4-fluoro-3-hydroxybutanoate” is1S/C8H7FO3/c1-12-8(11)5-2-3-6(9)7(10)4-5/h2-4,10H,1H3 . This code represents the molecular structure of the compound. For a detailed structural analysis, specialized software or resources that can interpret and visualize InChI codes might be needed. Physical And Chemical Properties Analysis
“Methyl 4-fluoro-3-hydroxybutanoate” is a solid at room temperature . More specific physical and chemical properties like melting point, boiling point, solubility, etc., are not provided in the available resources.Safety and Hazards
The compound is associated with certain hazards. It has been labeled with the signal word “Warning” and has hazard statements H315-H319-H335, indicating that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing its dust/fume/gas/mist/vapors/spray and using it only outdoors or in a well-ventilated area .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-fluoro-3-hydroxybutanoate involves the conversion of starting material 4-fluoro-3-hydroxybutanoic acid to the final product through esterification with methanol using a catalyst.", "Starting Materials": [ "4-fluoro-3-hydroxybutanoic acid", "Methanol", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 4-fluoro-3-hydroxybutanoic acid in methanol", "Step 2: Add a catalyst to the solution", "Step 3: Heat the mixture under reflux for several hours", "Step 4: Cool the mixture and filter off any solid impurities", "Step 5: Concentrate the filtrate under reduced pressure to obtain methyl 4-fluoro-3-hydroxybutanoate as a colorless liquid" ] } | |
CAS RN |
352-76-1 |
Product Name |
methyl 4-fluoro-3-hydroxybutanoate |
Molecular Formula |
C5H9FO3 |
Molecular Weight |
136.1 |
Purity |
95 |
Origin of Product |
United States |
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